Cas no 941973-16-6 (N-(3-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide)

• Product Name: N-(3-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide
• CAS No: 941973-16-6
• MF: C₂₁H₁₈FN₅O₂
• MW: 391.398327350616
• CID: 5987622
• PubChem ID: 16846532
• Update Time: 2025-07-22

N-(3-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide
• N-(3-fluorophenyl)-2-[4-methyl-1-(2-methylphenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetamide
• F2459-0466
• AKOS024649655
• N-(3-fluorophenyl)-2-[4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamide
• N-(3-fluorophenyl)-2-(4-methyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide
• 941973-16-6

• Inchi： 1S/C21H18FN5O2/c1-13-6-3-4-9-18(13)27-20-17(11-23-27)14(2)25-26(21(20)29)12-19(28)24-16-8-5-7-15(22)10-16/h3-11H,12H2,1-2H3,(H,24,28)
• InChI Key： PBJOFHFYIDPEKG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CN1C(=O)C2N(C3=CC=CC=C3C)N=CC=2C(C)=N1

Computed Properties

• Exact Mass: 391.14445300g/mol
• Monoisotopic Mass: 391.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(3-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide

Introduction to N-(3-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide (CAS No. 941973-16-6)

N-(3-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide

This compound, identified by the CAS number 941973-16-6, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure is characterized by a complex heterocyclic system, which includes a pyrazolo[3,4-d]pyridazine core appended with an acetamide functional group. The presence of multiple aromatic rings and substituents such as 3-fluorophenyl, 2-methylphenyl, and 4-methyl groups imparts unique electronic and steric properties to the molecule. These features make it a promising candidate for further investigation in drug discovery and development.

The pyrazolo[3,4-d]pyridazine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Recent studies have highlighted the potential of this scaffold in the development of novel therapeutic agents. For instance, derivatives of pyrazolo[3,4-d]pyridazine have been explored for their anti-inflammatory, antiviral, and anticancer properties. The compound in question may exhibit similar bioactivities, although further research is required to elucidate its exact pharmacological profile.

The incorporation of a 3-fluorophenyl group into the molecular framework is particularly noteworthy. Fluorine substitution at the 3-position of aromatic rings often enhances metabolic stability and binding affinity to biological targets. This modification has been widely employed in the development of pharmaceuticals to improve their efficacy and pharmacokinetic properties. The presence of this fluorine atom in N-(3-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide suggests that it may possess enhanced binding interactions with its intended biological targets.

The acetamide moiety at the 6-position of the pyrazolo[3,4-d]pyridazine ring adds another layer of complexity to the compound's structure. Acetamides are well-known for their role as bioisosteres and have been successfully incorporated into numerous drug molecules to modulate their pharmacological properties. The acetamide group can influence solubility, metabolic stability, and receptor binding affinity. In this context, N-(3-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide may exhibit unique pharmacokinetic and pharmacodynamic characteristics that make it a valuable tool for drug development.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations are likely employed to construct the complex heterocyclic core. The use of protecting groups and selective functionalization strategies is essential to achieve the desired molecular architecture without introducing unwanted side products.

In terms of biological activity, preliminary studies suggest that N-(3-fluorophenyl)-2-4-methyl strong>-1-(< strong >2-methylphenyl strong >)-7-o x o -1 H , 6 H , 7 H - p y r az o l o [ 3 , 4 - d ] p y r id az i n - 6 - y l a c e t am i d e may exhibit inhibitory effects on certain enzymes and receptors relevant to human diseases. For example, it may interfere with the activity of kinases or other enzymes involved in signal transduction pathways. Such interactions could make it a potential lead compound for the development of drugs targeting conditions such as cancer or inflammatory diseases.

The use of computational methods has become increasingly important in the early stages of drug discovery. Molecular modeling techniques can predict how a compound will interact with its biological target at the atomic level. By simulating these interactions computationally, researchers can gain insights into the compound's potential bioactivity before conducting expensive experimental assays. N-(< strong >3-fluorophenyl strong >)-< strong >2 - 4 - m e t h y l strong > - 1 - ( < strong > 2 - m e t h y l p h e n y l strong > ) - 7 - o x o - 1 H , 6 H , 7 H - p y r az o l o [ < strong > 3 , 4 - d strong>] p y r id az i n - 6 - y l a c e t am i d e has been subjected to such analyses to identify potential binding sites and optimize its structure for improved bioactivity.

Further investigation into the pharmacological properties of this compound is warranted to fully understand its therapeutic potential. In vitro assays can be used to evaluate its activity against various biological targets, while animal models can provide insights into its efficacy and safety profiles. If found to be promising in these early stages of testing, it could proceed to clinical trials where its effectiveness and tolerability would be assessed in human subjects.

The development of new pharmaceuticals is a complex and iterative process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. Each step from initial discovery to market approval involves rigorous testing and analysis to ensure that the final product is safe and effective for patients. N-(< strong >3-fluorophenyl strong >)-< strong >2 - 4 - m e t h y l strong > - 1 - ( < strong > 2 - m e t h y l p h e n y l strong >) - 7-o x o -1 H , 6 H , 7 H-pyrazolo[< strong >3 , 4-d strong>]pyridazin-6-y lacetamide represents an important step in this process and holds promise for contributing to future advancements in medicine.